Cas no 883054-85-1 (2-(Methylthio)-4-(3-nitrophenyl)pyrimidine)

• Product Name: 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine
• CAS No: 883054-85-1
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 1029377
• PubChem ID: 2820487
• Update Time: 2025-05-22

2-(Methylthio)-4-(3-nitrophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine
• 2-methylsulfanyl-4-(3-nitrophenyl)pyrimidine
• DTXSID90384866
• SCHEMBL13120707
• SB58833
• N10399
• 883054-85-1
• DB-346282

• MDL： MFCD00098025
• Inchi： 1S/C11H9N3O2S/c1-17-11-12-6-5-10(13-11)8-3-2-4-9(7-8)14(15)16/h2-7H,1H3
• InChI Key： SVVRBLCEJHYTLX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 247.04154771g/mol
• Monoisotopic Mass: 247.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine

Recent Advances in the Study of 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine (CAS: 883054-85-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine (CAS: 883054-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a pyrimidine core substituted with a methylthio group and a 3-nitrophenyl moiety, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as a kinase inhibitor, its interactions with various biological targets, and its potential therapeutic applications in diseases such as cancer and inflammatory disorders.

One of the key areas of research involving 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine is its inhibitory activity against specific protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in cancer progression. The compound's ability to modulate kinase activity has been attributed to its structural features, particularly the nitrophenyl group, which facilitates interactions with the ATP-binding site of kinases.

In addition to its kinase inhibitory properties, 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine has been studied for its potential anti-inflammatory effects. Research has shown that the compound can suppress the production of pro-inflammatory cytokines in immune cells, suggesting its utility in treating inflammatory diseases. Mechanistic studies have revealed that the compound interferes with the NF-κB signaling pathway, a central regulator of inflammatory responses. These findings highlight the compound's dual functionality as both a kinase inhibitor and an anti-inflammatory agent.

The synthesis and optimization of 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine derivatives have also been a focus of recent research. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's potency and selectivity. For instance, replacing the methylthio group with other sulfur-containing substituents has been shown to improve binding affinity to target kinases. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding modes, aiding in the design of more effective derivatives.

Despite these promising findings, challenges remain in the development of 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on improving the pharmacokinetic properties of the compound through formulation strategies and prodrug approaches. Additionally, toxicological evaluations are underway to assess the safety profile of this compound and its derivatives.

In conclusion, 2-(Methylthio)-4-(3-nitrophenyl)pyrimidine (CAS: 883054-85-1) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further investigation. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential applications in various disease contexts. The findings from these studies could pave the way for the development of new drugs targeting kinase-dependent pathways and inflammatory processes.